![molecular formula C18H24N4O4S B2693007 N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2-methoxy-5-methylbenzenesulfonamide CAS No. 1797659-69-8](/img/structure/B2693007.png)
N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2-methoxy-5-methylbenzenesulfonamide
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Description
N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-2-methoxy-5-methylbenzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that selectively targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.
Scientific Research Applications
Antimicrobial and Anti-Tuberculosis Applications
A study explored the synthesis and biological evaluation of novel thiourea derivatives bearing the benzenesulfonamide moiety for activity against Mycobacterium tuberculosis. The structure-activity relationship (SAR) analysis indicated that certain moieties, such as benzo[1,3]dioxol and 4-morpholinyl-4-phenyl, significantly enhance antimycobacterial activity (Ghorab et al., 2017).
Alzheimer’s Disease Therapeutic Agents
Another research focused on the synthesis of sulfonamides derived from 4-methoxyphenethylamine, demonstrating that some derivatives exhibited significant inhibitory activity against acetylcholinesterase, a target enzyme in Alzheimer’s disease treatment. This study highlights the potential of sulfonamide derivatives in developing new therapeutic agents for neurodegenerative diseases (Abbasi et al., 2018).
Anti-Inflammatory and Analgesic Agents
Research into the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone indicated that certain derivatives possess cyclooxygenase (COX) inhibitory, analgesic, and anti-inflammatory activities. This suggests the potential application of sulfonamide derivatives in the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).
Anticholinesterase Agents
A study on HLö 7 dimethanesulfonate, a bispyridinium-dioxime compound, demonstrated potent reactivating efficiency against organophosphate-inhibited acetylcholinesterase (AChE), highlighting the relevance of sulfonamide derivatives in developing antidotes against organophosphate poisoning (Eyer et al., 2005).
properties
IUPAC Name |
N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-2-methoxy-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O4S/c1-12-5-6-15(25-4)16(11-12)27(23,24)21-17-13(2)19-18(20-14(17)3)22-7-9-26-10-8-22/h5-6,11,21H,7-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCVZWTZMDFPSLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=C(N=C(N=C2C)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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